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Compound of Interest

Compound Name: Grandiuvarin A

Cat. No.: B13412439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and isolation of Grandiuvarin A, a natural product isolated from the bark of Uvaria grandiflora.
This document is intended to serve as a valuable resource for researchers and professionals
engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Grandiuvarin A is an aromatic compound first described by Ankisetty and colleagues in 2006.
Its chemical structure was elucidated through extensive spectroscopic analysis, particularly
two-dimensional Nuclear Magnetic Resonance (NMR) techniques.

Table 1: Chemical Properties of Grandiuvarin A

Property Value Source
Molecular Formula C24H2407 --INVALID-LINK--
Molecular Weight 424.44 g/mol Calculated
Appearance Viscous oil --INVALID-LINK--

Data not available in the
IUPAC Name )
provided search results.
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Chemical Structure:

A definitive 2D or 3D chemical structure diagram for Grandiuvarin A is not available in the

provided search results. The primary literature would be required to depict this accurately.

Spectroscopic Data

The structural elucidation of Grandiuvarin A relied heavily on NMR and Mass Spectrometry.

While the complete raw data is found in the primary literature, a summary of the key

spectroscopic data is presented below.

Table 2: Summary of Key Spectroscopic Data for Grandiuvarin A

Technique

Key Observations

Source

HRESIMS

Provided the molecular formula
C24H2407.

--INVALID-LINK--

1H NMR

Signals corresponding to
aromatic protons, olefinic
protons, oxymethylene
protons, an epoxy methine,
and an acetyl methyl group

were observed.

--INVALID-LINK--

13C NMR & DEPT

Revealed the presence of
methyl, methylene, methine,
and quaternary carbons
consistent with the proposed

structure.

--INVALID-LINK--

2D NMR (COSY, HMQC,
HMBC)

Established the connectivity of
the proton and carbon
skeletons, confirming the final

structure.

--INVALID-LINK--

Experimental Protocols
Isolation of Grandiuvarin A
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The following is a detailed methodology for the isolation of Grandiuvarin A from the bark of
Uvaria grandiflora as described in the primary literature.

@d ground bark of Uvaria gr@

@on with organic solvent

Concentration under reduced @

@tographic fractionaD
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 To cite this document: BenchChem. [Unveiling Grandiuvarin A: A Technical Guide to its
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13412439#grandiuvarin-a-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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